Cas no 81640-99-5 (1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate)

• Product Name: 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate
• CAS No: 81640-99-5
• CID: 4659540
• Update Time: 2025-06-11

1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate

Additional information on 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate

1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium Perchlorate: A Comprehensive Overview

1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate, commonly referred to by its CAS number 81640-99-5, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridinium salts, characterized by a pyridine ring with a positive charge balanced by the perchlorate anion. The molecule features multiple aromatic substituents, including a 2-chlorophenyl group, a 2-nitrophenyl group, and two phenyl groups at positions 4 and 6 of the pyridinium ring. These substituents contribute to the compound's unique electronic properties and reactivity.

The synthesis of 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and electrophilic substitution. The perchlorate counterion is typically introduced through ion exchange or direct salt formation. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of electrochemistry. Its unique electronic structure makes it an excellent candidate for use in dye-sensitized solar cells (DSSCs) and other photoelectric devices. Studies have shown that the compound exhibits efficient charge transfer properties due to its extended conjugation system and the presence of electron-withdrawing groups like the nitrophenyl moiety. These properties enhance its ability to absorb light across a broad spectrum, making it highly suitable for energy conversion applications.

In addition to its electrochemical applications, this compound has also been explored in the context of pharmaceutical research. The pyridinium core and its substituted aromatic groups provide a versatile platform for drug design. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. Preclinical data suggest that the compound exhibits selective bioactivity against certain cancer cell lines, although further research is needed to validate these findings.

The structural complexity of 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate also makes it an interesting subject for theoretical chemistry studies. Computational models have been employed to investigate its electronic structure, molecular orbitals, and reactivity patterns. These studies have provided valuable insights into the relationship between the compound's structure and its functional properties, paving the way for the design of new materials with tailored characteristics.

From an environmental standpoint, understanding the fate and transport of this compound in natural systems is crucial. Recent research has examined its biodegradation pathways under various environmental conditions. Findings indicate that while the compound is relatively stable under normal conditions, it can undergo hydrolysis in alkaline environments or under UV light exposure. These insights are essential for assessing its potential impact on ecosystems and guiding responsible use in industrial settings.

In conclusion, 1-[(2-Chlorophenyl)methyl]-2-(2-nitrophenyl)-4,6-diphenylpyridin-1-ium perchlorate (CAS No. 81640-99-5) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties make it a valuable tool in electrochemistry, pharmaceutical research, and materials science. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial contexts.